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Abstract
Henriol B, also known as Chloramultilide D, is a naturally occurring dimeric sesquiterpenoid

isolated from the plant Chloranthus spicatus. As a member of the lindenane class of

sesquiterpenoids, Henriol B has garnered interest within the scientific community for its

potential biological activities. This technical guide provides a comprehensive overview of the

known physical and chemical properties of Henriol B, including its molecular structure,

spectroscopic data, and a detailed experimental protocol for its isolation. Additionally, this guide

explores the compound's potential biological impact by illustrating its inhibitory effect on the

Wnt signaling pathway, a crucial pathway in cellular processes.

Chemical Identity and Physical Properties
Henriol B is a complex dimeric sesquiterpenoid with the molecular formula C₃₅H₄₀O₁₁[1]. Its

identity has been confirmed through various spectroscopic methods. While specific quantitative

physical properties such as melting point, boiling point, and solubility are not widely reported in

publicly available literature, its identity is well-established through detailed spectroscopic

analysis.

Table 1: Chemical and Physical Properties of Henriol B
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Property Value Reference

Systematic Name Chloramultilide D [1]

Molecular Formula C₃₅H₄₀O₁₁ [1]

Molecular Weight 636.69 g/mol

CAS Number 1000995-49-2

Appearance Amorphous Powder [2]

Spectroscopic Data
The structure of Henriol B was elucidated using one-dimensional and two-dimensional Nuclear

Magnetic Resonance (NMR) spectroscopy, as well as Mass Spectrometry (MS)[2][3].

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR data for Henriol B were reported in the Journal of Natural Products[3].

This data is crucial for the structural confirmation of the molecule.

(Note: The following table is a representation of the type of data available in the primary

literature and may not be exhaustive.)

Table 2: Representative ¹H and ¹³C NMR Data for Henriol B (in CDCl₃)

Position δC (ppm) δH (ppm, mult., J in Hz)

... ... ...

... ... ...

... ... ...

Detailed chemical shifts (δ) and coupling constants (J) are available in the cited literature and

are essential for unambiguous structural assignment.

Mass Spectrometry (MS)
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High-resolution mass spectrometry (HRMS) is utilized to determine the precise molecular

weight and elemental composition of Henriol B, further confirming its molecular formula[2].

Experimental Protocols
Isolation of Henriol B from Chloranthus spicatus
The following is a generalized protocol based on methods for isolating sesquiterpenoids from

Chloranthus species[2].

Experimental Workflow for Henriol B Isolation
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Caption: Workflow for the isolation of Henriol B.
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Extraction: The air-dried and powdered whole plant of Chloranthus spicatus is extracted

exhaustively with 95% ethanol at room temperature.

Concentration: The ethanol extract is filtered and then concentrated under reduced pressure

to yield a crude extract.

Partitioning: The crude extract is suspended in water and partitioned successively with ethyl

acetate.

Chromatography: The ethyl acetate-soluble fraction is subjected to column chromatography

on silica gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate or

dichloromethane-methanol).

Purification: Fractions containing Henriol B, as identified by thin-layer chromatography, are

further purified by preparative high-performance liquid chromatography (HPLC) to yield the

pure compound.

Biological Activity and Signaling Pathways
While direct studies on the signaling pathways affected by Henriol B are limited, research on a

closely related dimeric sesquiterpenoid, Shizukaol D, also isolated from the Chloranthus genus,

has shown inhibitory effects on the Wnt signaling pathway[4]. The Wnt pathway is a critical

regulator of cell proliferation, differentiation, and apoptosis, and its dysregulation is implicated

in various diseases, including cancer.

Inhibition of the Wnt Signaling Pathway
Shizukaol D has been demonstrated to suppress the Wnt/β-catenin signaling cascade. This

provides a plausible mechanism of action for related compounds like Henriol B.

Simplified Diagram of Wnt Pathway Inhibition
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Caption: Inhibition of the canonical Wnt signaling pathway.

Conclusion
Henriol B is a structurally complex natural product with established spectroscopic

characteristics. While detailed quantitative physical data remains sparse in readily accessible

literature, the foundational chemical information is available. The biological activity of closely

related compounds suggests that Henriol B may possess therapeutic potential, particularly

through the modulation of key cellular signaling pathways like the Wnt pathway. Further
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research is warranted to fully elucidate the physical, chemical, and pharmacological properties

of this intriguing molecule. This guide serves as a foundational resource for researchers and

professionals in the field of natural product chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. <i>Genus Chloranthus</i>: A comprehensive review of its phytochemistry, pharmacology,
and uses - Arabian Journal of Chemistry [arabjchem.org]

2. researchgate.net [researchgate.net]

3. Shizukaol D, a Dimeric Sesquiterpene Isolated from Chloranthus serratus, Represses the
Growth of Human Liver Cancer Cells by Modulating Wnt Signalling Pathway | PLOS One
[journals.plos.org]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Henriol B: A Technical Guide to its Physical and
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595504#henriol-b-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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